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Compound of Interest

Compound Name: AI-10-104

Cat. No.: B15138206 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

AI-10-104 is a small molecule inhibitor of the protein-protein interaction between the Runt-

related transcription factor (RUNX) family members and their binding partner Core-Binding

Factor Subunit Beta (CBFβ).[1] By allosterically binding to CBFβ, AI-10-104 prevents the

formation of the functional RUNX/CBFβ transcriptional complex, which is crucial for the

regulation of genes involved in cell differentiation and proliferation.[1] Dysregulation of RUNX

activity is implicated in various cancers, including leukemia and ovarian cancer, making AI-10-
104 a valuable tool for studying RUNX signaling and a potential therapeutic agent.[1][2][3]

These application notes provide detailed protocols for the preparation and use of AI-10-104 in

cell culture experiments.
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Parameter Value Reference

Molecular Weight 309.24 g/mol [4]

Formula C₁₄H₁₀F₃N₃O₂ [4]

CAS Number 1881276-00-1 [4]

Appearance Off-white to light yellow solid [4]

Purity >98% by HPLC [5]

Solubility in DMSO 50 mg/mL (161.69 mM) [4]

Recommended Solvent
DMSO (use newly opened, as

it is hygroscopic)
[4]

Storage of Powder -20°C for 3 years [4]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[4]

Typical Working Concentration 0 - 10 µM [4][6]

IC₅₀ (FRET assay for RUNX1-

CBFβ binding)
1.25 µM [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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